5-(Methylthio)-2,4,6-trifluoropyrimidine

• IUPAC Name: 2,4,6-trifluoro-5-methylsulfanylpyrimidine
• InChI: InChI=1S/C5H3F3N2S/c1-11-2-3(6)9-5(8)10-4(2)7/h1H3
• InChI Key: KPDNMMOXFDOPHP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(N=C(N=C1F)F)F
• Molecular Formula: C5H3F3N2S
• Molecular Weight: 180.15 g/mol

Description

5-(Methylthio)-2,4,6-trifluoropyrimidine (MTP) is a synthetic compound that has been studied for its potential applications in various scientific and medical fields. It is a small molecule consisting of a nitrogen-containing aromatic ring and a methylthio group, which makes it a promising candidate for use as an inhibitor of enzymes and other biological targets. This article will discuss the synthesis methods of MTP, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its potential future directions.

Scientific Research Applications

5-(Methylthio)-2,4,6-trifluoropyrimidine has been studied for its potential applications in various scientific and medical fields. It has been found to be a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2) and protein kinase C (PKC). It has also been used as an agonist of the metabotropic glutamate receptor subtype 5 (mGluR5). In addition, this compound has been used to study the structure and function of G-protein coupled receptors (GPCRs) and has been used to investigate the regulation of cell signaling pathways.

Mechanism of Action

5-(Methylthio)-2,4,6-trifluoropyrimidine binds to and activates the mGluR5 receptor, which is a G-protein coupled receptor. Upon binding, the receptor undergoes a conformational change, which activates a G-protein. The activated G-protein then binds to and activates an effector enzyme, which leads to the activation of a downstream signaling pathway.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including COX-2 and PKC. In addition, it has been found to activate the mGluR5 receptor, which leads to the activation of downstream signaling pathways. Furthermore, this compound has been found to modulate the activity of ion channels and to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

5-(Methylthio)-2,4,6-trifluoropyrimidine has several advantages for laboratory experiments. It is a small molecule, which makes it easy to synthesize and handle. In addition, it is a potent inhibitor of several enzymes and a potent agonist of the mGluR5 receptor, making it useful for studying the structure and function of GPCRs. However, this compound also has some limitations. It is an unstable compound, which makes it difficult to store for long periods of time. In addition, it is a relatively expensive compound, which limits its use in large-scale experiments.

Future Directions

5-(Methylthio)-2,4,6-trifluoropyrimidine has potential applications in a variety of scientific and medical fields. It could be used to develop new drugs that target enzymes and GPCRs. In addition, it could be used to study the regulation of cell signaling pathways and to develop new methods of treating diseases such as cancer and inflammation. Furthermore, it could be used to develop new methods of drug delivery and new methods of diagnosing diseases. Finally, it could be used to develop new methods of drug screening and to study the structure and function of proteins.

Synthesis Methods

5-(Methylthio)-2,4,6-trifluoropyrimidine is typically synthesized through a two-step process that begins with the reaction of 4-methylthio-2,6-difluorobenzaldehyde with ethyl cyanoacetate. The resulting product is then reacted with hydrazine hydrate to form the desired compound. The reaction is usually carried out in dimethylformamide (DMF) at a temperature of 100°C for 1-2 hours. Alternatively, this compound can also be synthesized from 2,4,6-trifluorobenzaldehyde and ethyl cyanoacetate.